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Compound of Interest

Compound Name: Anthragallol 1,2-dimethyl ether

CAS No.: 10383-62-7

Cat. No.: B1649273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Anthragallol 1,2-dimethyl ether, a
naturally occurring anthraquinone derivative. The document details its discovery, history,

chemical properties, and a plausible synthetic pathway, drawing from available scientific

literature.

Introduction and Discovery
Anthragallol 1,2-dimethyl ether, systematically named 3-Hydroxy-1,2-dimethoxyanthracene-

9,10-dione, is a derivative of Anthragallol (1,2,3-Trihydroxyanthraquinone). Its discovery is

relatively recent, with the first definitive isolation and structural elucidation reported in 2009 by

Yong-Jun Xu, Xiao-Xi Yang, and Hong-Bin Zhao. The compound was isolated from the roots of

Morinda officinalis, a plant used in traditional Chinese medicine.[1] Prior to this, while numerous

anthraquinones had been identified from Morinda species, the specific 1,2-dimethyl ether of

Anthragallol was not explicitly documented in comprehensive reviews of the plant's

constituents.[2][3] This suggests that its identification was aided by modern analytical

techniques.
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Chemical and Physical Properties
A summary of the known quantitative data for Anthragallol 1,2-dimethyl ether is presented in

the table below. This data is primarily derived from its crystallographic analysis and isolation

studies.

Property Value Source

Molecular Formula C₁₆H₁₂O₅ [1]

Molecular Weight 284.26 g/mol [1]

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Melting Point Not reported

Solubility Soluble in methanol [1]

Experimental Protocols
Isolation from Morinda officinalis
The isolation of Anthragallol 1,2-dimethyl ether, as described by Xu et al. (2009), involves

the following general steps.[1] It is important to note that the original publication should be

consulted for precise details.

Experimental Workflow for Isolation

Dried roots of Morinda officinalis Extraction with an organic solvent 
 (e.g., Chloroform or Ethanol)

Concentration of the extract 
 under reduced pressure

Chromatographic separation 
 (e.g., Column Chromatography on Silica Gel)

Further purification of fractions 
 (e.g., Preparative TLC or HPLC)

Isolation of pure 
 3-Hydroxy-1,2-dimethoxyanthraquinone

Click to download full resolution via product page

Caption: General workflow for the isolation of Anthragallol 1,2-dimethyl ether.

Extraction: The dried and powdered roots of Morinda officinalis are extracted with a suitable

organic solvent, such as chloroform or ethanol, to obtain a crude extract.[2][3]
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Concentration: The solvent from the crude extract is removed under reduced pressure to

yield a concentrated residue.

Chromatographic Separation: The residue is subjected to column chromatography over silica

gel, eluting with a gradient of solvents of increasing polarity.

Purification: Fractions containing the target compound are further purified using techniques

like preparative thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC) to yield pure Anthragallol 1,2-dimethyl ether.

Characterization: The structure of the isolated compound is confirmed by spectroscopic

methods, including ¹H NMR, ¹³C NMR, mass spectrometry, and single-crystal X-ray

diffraction.[1]

Plausible Synthetic Pathway
A specific, detailed synthetic protocol for Anthragallol 1,2-dimethyl ether is not readily

available in the current literature. However, a plausible route can be devised based on the

principles of selective methylation of polyhydroxyanthraquinones. The key challenge lies in the

selective methylation of the hydroxyl groups at positions 1 and 2, while leaving the hydroxyl

group at position 3 unprotected. This can be conceptually achieved through a protection-

methylation-deprotection strategy.

Proposed Synthetic Pathway

Anthragallol 
 (1,2,3-Trihydroxyanthraquinone) Selective Protection of the 3-OH group Methylation of the 1- and 2-OH groups 

 (e.g., with Dimethyl sulfate and a mild base) Deprotection of the 3-OH group Anthragallol 1,2-dimethyl ether 
 (3-Hydroxy-1,2-dimethoxyanthraquinone)

Click to download full resolution via product page

Caption: A proposed synthetic pathway for Anthragallol 1,2-dimethyl ether.

Selective Protection: The hydroxyl group at the 3-position of Anthragallol could be selectively

protected. This might be achievable due to the different acidities and steric environments of

the three hydroxyl groups. A suitable protecting group would be one that is stable under
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methylation conditions and can be removed without affecting the newly formed methyl

ethers.

Methylation: The protected Anthragallol would then be treated with a methylating agent, such

as dimethyl sulfate or methyl iodide, in the presence of a mild base (e.g., potassium

carbonate). This step would methylate the free hydroxyl groups at the 1 and 2 positions.

Deprotection: The final step would involve the removal of the protecting group from the 3-

position to yield the desired Anthragallol 1,2-dimethyl ether. The choice of deprotection

conditions would depend on the protecting group used.

Signaling Pathways and Logical Relationships
The primary significance of Anthragallol 1,2-dimethyl ether currently lies in its status as a

natural product. Its biological activity and role in signaling pathways have not yet been

extensively studied. However, many anthraquinone derivatives are known to exhibit a range of

biological activities, often related to their ability to intercalate with DNA, generate reactive

oxygen species, or inhibit key enzymes. Future research may explore these avenues for

Anthragallol 1,2-dimethyl ether.

Logical Relationship of Identification
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Caption: The logical workflow for the identification of Anthragallol 1,2-dimethyl ether.

Conclusion and Future Directions
Anthragallol 1,2-dimethyl ether is a structurally interesting natural product whose formal

discovery and characterization are relatively recent. While its isolation from Morinda officinalis

has been documented, its biological activities and potential applications in drug development

remain largely unexplored. The plausible synthetic pathway outlined in this guide provides a

starting point for its chemical synthesis, which would enable more detailed biological

evaluation. Future research should focus on developing an efficient synthesis, exploring its

pharmacological profile, and investigating its potential roles in relevant signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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